Cas no 188010-09-5 (methyl 2-amino-4,4,4-trifluoro-butanoate)

methyl 2-amino-4,4,4-trifluoro-butanoate structure
188010-09-5 structure
Product Name:methyl 2-amino-4,4,4-trifluoro-butanoate
CAS No:188010-09-5
MF:C5H8F3NO2
MW:171.117732048035
CID:2192287
PubChem ID:19349994
Update Time:2025-04-21

methyl 2-amino-4,4,4-trifluoro-butanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-4,4,4-trifluorobutanoate
    • methyl 2-amino-4,4,4-trifluoro-butanoate
    • methyl2-amino-4,4,4-trifluorobutanoate
    • DA-08860
    • 188010-09-5
    • SCHEMBL75070
    • WZKQAIWCKKIFHK-UHFFFAOYSA-N
    • AKOS013465375
    • EN300-132569
    • Inchi: 1S/C5H8F3NO2/c1-11-4(10)3(9)2-5(6,7)8/h3H,2,9H2,1H3
    • InChI Key: WZKQAIWCKKIFHK-UHFFFAOYSA-N
    • SMILES: FC(CC(C(=O)OC)N)(F)F

Computed Properties

  • Exact Mass: 171.05071298g/mol
  • Monoisotopic Mass: 171.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.3Ų

methyl 2-amino-4,4,4-trifluoro-butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-132569-0.05g
methyl 2-amino-4,4,4-trifluorobutanoate
188010-09-5
0.05g
$299.0 2023-06-08
Enamine
EN300-132569-0.1g
methyl 2-amino-4,4,4-trifluorobutanoate
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$328.0 2023-06-08
Enamine
EN300-132569-0.5g
methyl 2-amino-4,4,4-trifluorobutanoate
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$341.0 2023-06-08
Enamine
EN300-132569-1.0g
methyl 2-amino-4,4,4-trifluorobutanoate
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$355.0 2023-06-08
Enamine
EN300-132569-2.5g
methyl 2-amino-4,4,4-trifluorobutanoate
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$697.0 2023-06-08
Enamine
EN300-132569-5.0g
methyl 2-amino-4,4,4-trifluorobutanoate
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$1033.0 2023-06-08
Enamine
EN300-132569-10.0g
methyl 2-amino-4,4,4-trifluorobutanoate
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$1531.0 2023-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL483-100MG
methyl 2-amino-4,4,4-trifluoro-butanoate
188010-09-5 95%
100MG
¥ 970.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZL483-250MG
methyl 2-amino-4,4,4-trifluoro-butanoate
188010-09-5 95%
250MG
¥ 1,471.00 2023-04-14
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